Cas no 824429-44-9 (L-Aspartic acid, N-[(3-aminopropyl)sulfonyl]-, diethyl ester)

L-Aspartic acid, N-[(3-aminopropyl)sulfonyl]-, diethyl ester structure
824429-44-9 structure
Product Name:L-Aspartic acid, N-[(3-aminopropyl)sulfonyl]-, diethyl ester
CAS No:824429-44-9
MF:C11H22N2O6S
MW:310.367182254791
CID:690881
PubChem ID:71418507
Update Time:2025-04-19

L-Aspartic acid, N-[(3-aminopropyl)sulfonyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • L-Aspartic acid, N-[(3-aminopropyl)sulfonyl]-, diethyl ester
    • diethyl (2S)-2-(3-aminopropylsulfonylamino)butanedioate
    • Diethyl N-(3-aminopropane-1-sulfonyl)-L-aspartate
    • SCHEMBL3424206
    • DTXSID90837807
    • 824429-44-9
    • Inchi: 1S/C11H22N2O6S/c1-3-18-10(14)8-9(11(15)19-4-2)13-20(16,17)7-5-6-12/h9,13H,3-8,12H2,1-2H3/t9-/m0/s1
    • InChI Key: AQRVZYWFEBEXMA-VIFPVBQESA-N
    • SMILES: S(CCCN)(N[C@H](C(=O)OCC)CC(=O)OCC)(=O)=O

Computed Properties

  • Exact Mass: 310.11985760g/mol
  • Monoisotopic Mass: 310.11985760g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 12
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 133Ų

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